Palmatine chloride hydrate
Palmatine chloride hydrate
Brand Name:
Vulcanchem
CAS No.:
171869-95-7
VCID:
VC20906587
InChI:
InChI=1S/C21H22NO4.ClH.H2O/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4;;/h5-6,9-12H,7-8H2,1-4H3;1H;1H2/q+1;;/p-1
SMILES:
COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.O.[Cl-]
Molecular Formula:
C21H24ClNO5
Molecular Weight:
405.9 g/mol
Palmatine chloride hydrate
CAS No.: 171869-95-7
Cat. No.: VC20906587
Molecular Formula: C21H24ClNO5
Molecular Weight: 405.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 171869-95-7 |
|---|---|
| Molecular Formula | C21H24ClNO5 |
| Molecular Weight | 405.9 g/mol |
| IUPAC Name | 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;chloride;hydrate |
| Standard InChI | InChI=1S/C21H22NO4.ClH.H2O/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4;;/h5-6,9-12H,7-8H2,1-4H3;1H;1H2/q+1;;/p-1 |
| Standard InChI Key | PIQNSCSNSSZUIT-UHFFFAOYSA-M |
| SMILES | COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.O.[Cl-] |
| Canonical SMILES | COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.O.[Cl-] |
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